Cas no 2172213-65-7 (3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-4,4-dimethylpentanoic acid)

• Product Name: 3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-4,4-dimethylpentanoic acid
• CAS No: 2172213-65-7
• MF: C₂₆H₃₂N₂O₅S
• MW: 484.607686042786
• CID: 6181252
• PubChem ID: 165537957
• Update Time: 2025-06-11

3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-4,4-dimethylpentanoic acid
• EN300-1515066
• 3-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)-4,4-dimethylpentanoic acid
• 2172213-65-7

• Inchi： 1S/C26H32N2O5S/c1-26(2,3)22(14-24(30)31)28-23(29)16-34-13-12-27-25(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22H,12-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： SGTZKDKBMYUJJS-UHFFFAOYSA-N
• SMILES： S(CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)CC(NC(CC(=O)O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 484.20319330g/mol
• Monoisotopic Mass: 484.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 130Ų

Additional information on 3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-4,4-dimethylpentanoic acid

Introduction to 3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-4,4-dimethylpentanoic acid (CAS No. 2172213-65-7)

3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-4,4-dimethylpentanoic acid, identified by its CAS number 2172213-65-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound features a complex molecular architecture, incorporating multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a fluorenylmethoxycarbonyl (Fmoc) moiety, an acetamido group, and a sulfanyl substituent makes it a versatile intermediate for the development of novel therapeutic agents.

The structural design of 3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-4,4-dimethylpentanoic acid is meticulously crafted to enhance its reactivity and compatibility with various biochemical pathways. The Fmoc group, widely recognized in peptide synthesis, facilitates the protection and deprotection of amino groups, making this compound an invaluable tool in the construction of peptide mimetics and peptidomimetics. This feature is particularly relevant in the context of contemporary drug discovery, where peptidomimetics are increasingly being explored as alternatives to traditional peptides due to their improved pharmacokinetic profiles.

The acetamido moiety in the molecule contributes to its solubility and stability under physiological conditions, which are critical factors for any potential pharmaceutical application. Additionally, the sulfanyl substituent introduces a polar region that can interact with biological targets, thereby enhancing the compound's binding affinity and specificity. These structural attributes make 3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-4,4-dimethylpentanoic acid a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate protein-protein interactions (PPIs) as a strategy for treating various diseases. The unique structural features of this compound position it as a potential lead molecule for designing inhibitors targeting PPIs. For instance, the fluorenylmethoxycarbonyl group can be used to derivatize the compound into fluorescent probes, enabling researchers to study protein interactions in vitro and in vivo with high precision. Such probes are essential tools in understanding complex biological networks and have applications in both academic research and drug development.

The 4,4-dimethylpentanoic acid backbone provides a rigid framework that can be exploited to optimize binding interactions with biological targets. This structural motif is often employed in drug design to enhance metabolic stability and reduce off-target effects. By incorporating this moiety into the molecular structure, researchers can fine-tune the pharmacokinetic properties of the compound, ensuring its efficacy while minimizing potential side effects.

Advances in computational chemistry have also played a pivotal role in the study of 3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-4,4-dimethylpentanoic acid. Molecular modeling techniques have been used to predict its binding affinity to various protein targets and to rationalize its interaction mechanisms. These computational studies have provided valuable insights into how modifications to the molecular structure can enhance its biological activity. For example, virtual screening has been employed to identify optimal analogs of this compound by systematically exploring different substituents and conformations.

Experimental validation of these computational predictions has further reinforced the potential of this compound as a pharmacological tool. In vitro assays have demonstrated its ability to modulate specific biological pathways, suggesting its utility in treating conditions such as inflammation, cancer, and neurodegenerative diseases. While these findings are promising, further preclinical studies are necessary to fully elucidate its therapeutic potential and safety profile.

The synthesis of 3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-4,4-dimethylpentanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups while maintaining high yields and purity. Techniques such as protecting group strategies, nucleophilic substitution reactions, and transition metal-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

The role of automation and high-throughput screening (HTS) in optimizing synthetic routes cannot be overstated. These technologies have enabled researchers to rapidly explore large libraries of compounds and identify optimal synthetic pathways for complex molecules like this one. By leveraging these advancements, scientists can accelerate the development process from lab-scale synthesis to industrial production.

The environmental impact of chemical synthesis is also an important consideration in modern drug development. Green chemistry principles have been increasingly integrated into synthetic strategies to minimize waste and reduce energy consumption. For instance, solvent-free reactions and catalytic methods have been explored as alternatives to traditional synthetic approaches. These efforts align with broader sustainability goals within the pharmaceutical industry.

Future directions for research on 3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-4,4-dimethylpentanoic acid include exploring its derivatives for enhanced bioactivity and improved pharmacokinetic properties. Additionally, investigating its potential as a prodrug—a precursor that is converted into an active drug within the body—could open new therapeutic avenues.

In conclusion,3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-4,4-dimethylpentanoic acid (CAS No. 2172213-65-7) is a structurally intricate compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups makes it a versatile intermediate for designing novel therapeutic agents targeting various diseases. As computational methods and synthetic techniques continue to evolve，this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.